
Lethedoside A: Chemical & Physical Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Lethedoside A

Cat. No.: S1524487
Get Quote

The table below consolidates the core chemical and physical data for Lethedoside A from the search results

[1].

Property Value / Description

Common Name Lethedoside A [1]

CAS Number 221289-20-9 [1]

Molecular
Formula

C₂₄H₂₆O₁₁ [1]

Molecular Weight 490.46 g/mol [1]

Density 1.5±0.1 g/cm³ [1]

Boiling Point 755.4±60.0 °C at 760 mmHg [1]

Flash Point 258.7±26.4 °C [1]

Melting Point Not Available (N/A) [1]

IUPAC Name 2-(3,4-Dimethoxyphenyl)-7-methoxy-4-oxo-4H-chromen-5-yl β-D-glucopyranoside
[1]

Synonyms 4H-1-Benzopyran-4-one, 2-(3,4-dimethoxyphenyl)-5-(β-D-glucopyranosyloxy)-7-
methoxy- [1]

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s1524487?utm_src=pdf-body
https://www.smolecule.com/products/s1524487?utm_src=pdf-interest
https://www.smolecule.com/products/s1524487?utm_src=pdf-body
https://www.chemsrc.com/en/cas/221289-20-9_966725.html
https://www.chemsrc.com/en/cas/221289-20-9_966725.html
https://www.chemsrc.com/en/cas/221289-20-9_966725.html
https://www.chemsrc.com/en/cas/221289-20-9_966725.html
https://www.chemsrc.com/en/cas/221289-20-9_966725.html
https://www.chemsrc.com/en/cas/221289-20-9_966725.html
https://www.chemsrc.com/en/cas/221289-20-9_966725.html
https://www.chemsrc.com/en/cas/221289-20-9_966725.html
https://www.chemsrc.com/en/cas/221289-20-9_966725.html
https://www.chemsrc.com/en/cas/221289-20-9_966725.html
https://www.chemsrc.com/en/cas/221289-20-9_966725.html
https://www.smolecule.com/products/s1524487?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Biological Activity & Potential Research Context

Lethedoside A is identified as a natural flavonoid. Its primary documented biological activity is its

inhibitory effect on LPS-induced NO production in RAW 264.7 cells [1]. This suggests potential anti-

inflammatory properties for this compound.

The compound is a constituent of the plant Aquilaria sinensis (Chinese agarwood) [2]. Research into this

plant has explored a range of bioactivities in its compounds and extracts, including anti-inflammatory,

cytotoxic, neuroprotective, and antimicrobial effects [2]. This provides a broader, relevant research

context for Lethedoside A, though specific studies on the compound itself are not detailed in the results.

Research Workflow & Pathway

The following diagram outlines a general research workflow for investigating a natural compound like

Lethedoside A, from source identification to mechanistic studies. This model is inferred from the broader

context found in the search results.
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General research workflow for a natural compound like Lethedoside A, from plant source to mechanistic

studies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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